Cas no 1209949-89-2 (6-{4-5-(4-fluorophenyl)-1,3,4-oxadiazol-2-ylpiperidine-1-carbonyl}-1,3-benzothiazole)

• Product Name: 6-{4-5-(4-fluorophenyl)-1,3,4-oxadiazol-2-ylpiperidine-1-carbonyl}-1,3-benzothiazole
• CAS No: 1209949-89-2
• MF: C₂₁H₁₇FN₄O₂S
• MW: 408.448686361313
• CID: 5969402
• PubChem ID: 45540861
• Update Time: 2025-07-16

6-{4-5-(4-fluorophenyl)-1,3,4-oxadiazol-2-ylpiperidine-1-carbonyl}-1,3-benzothiazole Chemical and Physical Properties

Names and Identifiers

• 6-{4-5-(4-fluorophenyl)-1,3,4-oxadiazol-2-ylpiperidine-1-carbonyl}-1,3-benzothiazole
• 1209949-89-2
• F5596-0863
• VU0648300-1
• AKOS024514865
• benzo[d]thiazol-6-yl(4-(5-(4-fluorophenyl)-1,3,4-oxadiazol-2-yl)piperidin-1-yl)methanone
• 1,3-benzothiazol-6-yl-[4-[5-(4-fluorophenyl)-1,3,4-oxadiazol-2-yl]piperidin-1-yl]methanone
• 6-{4-[5-(4-fluorophenyl)-1,3,4-oxadiazol-2-yl]piperidine-1-carbonyl}-1,3-benzothiazole

• Inchi： 1S/C21H17FN4O2S/c22-16-4-1-13(2-5-16)19-24-25-20(28-19)14-7-9-26(10-8-14)21(27)15-3-6-17-18(11-15)29-12-23-17/h1-6,11-12,14H,7-10H2
• InChI Key： HJJBZFGQUIFMRY-UHFFFAOYSA-N
• SMILES： S1C=NC2=CC=C(C=C12)C(N1CCC(C2=NN=C(C3C=CC(=CC=3)F)O2)CC1)=O

Computed Properties

• Exact Mass: 408.10562513g/mol
• Monoisotopic Mass: 408.10562513g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 29
• Rotatable Bond Count: 3
• Complexity: 583
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 100Ų

Additional information on 6-{4-5-(4-fluorophenyl)-1,3,4-oxadiazol-2-ylpiperidine-1-carbonyl}-1,3-benzothiazole

Comprehensive Analysis of 6-{4-5-(4-fluorophenyl)-1,3,4-oxadiazol-2-ylpiperidine-1-carbonyl}-1,3-benzothiazole (CAS No. 1209949-89-2)

In the rapidly evolving field of medicinal chemistry and drug discovery, 6-{4-5-(4-fluorophenyl)-1,3,4-oxadiazol-2-ylpiperidine-1-carbonyl}-1,3-benzothiazole (CAS No. 1209949-89-2) has emerged as a compound of significant interest. This molecule, characterized by its unique structural features, combines a 1,3,4-oxadiazole core with a piperidine and benzothiazole moiety, making it a promising candidate for various biomedical applications. Researchers and pharmaceutical developers are increasingly focusing on this compound due to its potential in targeting specific biological pathways.

The structural complexity of 6-{4-5-(4-fluorophenyl)-1,3,4-oxadiazol-2-ylpiperidine-1-carbonyl}-1,3-benzothiazole offers a versatile scaffold for drug design. The presence of the 4-fluorophenyl group enhances its binding affinity to certain receptors, while the 1,3,4-oxadiazole ring contributes to its metabolic stability. These attributes have sparked discussions in scientific forums about its potential applications in treating neurological disorders and inflammatory conditions, topics that are currently trending in academic and industry circles.

One of the most searched questions related to this compound is: "What are the therapeutic targets of 6-{4-5-(4-fluorophenyl)-1,3,4-oxadiazol-2-ylpiperidine-1-carbonyl}-1,3-benzothiazole?" Preliminary studies suggest that it may interact with enzymes involved in oxidative stress and cellular signaling pathways. This aligns with the growing interest in oxadiazole derivatives as modulators of key biological processes. Additionally, its benzothiazole component is known for its fluorescence properties, which could be leveraged in diagnostic imaging.

From a synthetic chemistry perspective, the preparation of CAS No. 1209949-89-2 involves multi-step reactions, including the formation of the 1,3,4-oxadiazol-2-yl ring and subsequent coupling with the piperidine and benzothiazole units. Researchers often inquire about "optimized synthesis routes for 6-{4-5-(4-fluorophenyl)-1,3,4-oxadiazol-2-ylpiperidine-1-carbonyl}-1,3-benzothiazole," highlighting the need for efficient and scalable methodologies. Recent advancements in catalytic systems have improved yields and reduced reaction times, making this compound more accessible for further studies.

The pharmacological profile of 6-{4-5-(4-fluorophenyl)-1,3,4-oxadiazol-2-ylpiperidine-1-carbonyl}-1,3-benzothiazole is another area of intense investigation. Its potential as a kinase inhibitor or GPCR modulator has been speculated in several preprint publications. Given the rising demand for targeted therapies in oncology and autoimmune diseases, this compound could play a pivotal role in future drug development. Searches for "oxadiazole-based drug candidates 2023" often include references to this molecule, underscoring its relevance in contemporary research.

In conclusion, 6-{4-5-(4-fluorophenyl)-1,3,4-oxadiazol-2-ylpiperidine-1-carbonyl}-1,3-benzothiazole (CAS No. 1209949-89-2) represents a fascinating intersection of chemistry and biology. Its multifaceted properties and potential applications make it a subject of ongoing exploration. As the scientific community continues to unravel its mechanisms and optimize its synthesis, this compound is poised to contribute significantly to the next generation of therapeutic agents.